Methyl 1-phenyl-1H-benzo[d]imidazole-5-carboxylate

• IUPAC Name: methyl 1-phenylbenzimidazole-5-carboxylate
• InChI: InChI=1S/C15H12N2O2/c1-19-15(18)11-7-8-14-13(9-11)16-10-17(14)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key: VATOEEFYHKVJSC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(C=N2)C3=CC=CC=C3
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol

Description

“Methyl 1-phenyl-1H-benzo[d]imidazole-5-carboxylate” is a compound that belongs to the class of benzimidazoles. Benzimidazoles are heterocyclic aromatic organic compounds, which are bicyclic and may be viewed as fused rings of the aromatic compounds benzene and imidazole.

Synthesis Analysis

The synthesis of benzimidazole derivatives, such as “Methyl 1-phenyl-1H-benzo[d]imidazole-5-carboxylate”, often involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties and due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Therapeutic Potential

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Anti-Tumor Activity

. This suggests potential applications of Methyl 1-phenyl-1H-benzo[d]imidazole-5-carboxylate in cancer research and treatment.

Anti-Tubercular Activity

. This suggests potential applications in the treatment of tuberculosis.

Pharmaceutical Applications

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Solar Cells and Optical Applications

. This suggests potential applications in the development of solar cells and optical devices.

Functional Materials

. This suggests potential applications in material science and engineering.

Catalysis

. This suggests potential applications in chemical reactions and industrial processes.

Mechanism of Action

Target of Action

Methyl 1-phenyl-1H-benzo[d]imidazole-5-carboxylate is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives have been found to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .

Mode of Action

Imidazole derivatives have been found to interact with various targets, leading to a wide range of biological activities .

Biochemical Pathways

Imidazole derivatives have been found to influence a variety of biochemical pathways due to their broad range of biological activities .

Result of Action

Imidazole derivatives have been found to have a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Safety and Hazards

While specific safety and hazards information for “Methyl 1-phenyl-1H-benzo[d]imidazole-5-carboxylate” is not available in the search results, benzimidazole compounds are generally labeled with hazard statements such as "Irritating to eyes, respiratory system and skin".

Future Directions

Benzimidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. Therefore, “Methyl 1-phenyl-1H-benzo[d]imidazole-5-carboxylate” and its derivatives could potentially be used in the development of novel drugs in the future.